Cas no 438220-35-0 (5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde)

5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde is a versatile intermediate in organic synthesis, offering high purity and stability. Its unique structure facilitates the development of various compounds, including pharmaceuticals and agrochemicals. The compound's excellent solubility and reactivity make it a valuable tool in chemical research and development.
5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde structure
438220-35-0 structure
Product Name:5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde
CAS No:438220-35-0
MF:C12H9ClO3
MW:236.651062726974
CID:2272408
PubChem ID:4106556
Update Time:2025-06-24

5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-[(2-Chlorophenoxy)methyl]-2-furaldehyde
    • 5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde
    • H21272
    • Z275128224
    • AK-968/41170388
    • STK301712
    • LS-01119
    • AKOS000308019
    • 5-(2-chlorophenoxymethyl)furan-2-carbaldehyde
    • CS-0309073
    • Oprea1_259783
    • 5-((2-Chlorophenoxy)methyl)furan-2-carbaldehyde
    • 5-(2-Chloro-phenoxymethyl)-furan-2-carbaldehyde
    • BBL038313
    • 438220-35-0
    • ALBB-001130
    • EN300-155256
    • MDL: MFCD03074518
    • Inchi: 1S/C12H9ClO3/c13-11-3-1-2-4-12(11)15-8-10-6-5-9(7-14)16-10/h1-7H,8H2
    • InChI Key: CKWUGYZFDKUGMW-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1OCC1=CC=C(C=O)O1

Computed Properties

  • Exact Mass: 236.0240218Da
  • Monoisotopic Mass: 236.0240218Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.4Ų

5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-[(2-chlorophenoxy)methyl]furan-2-carbaldehyde Pricemore >>

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